2-cyclopropyl-5-ethyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-5-ethyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C18H23FN6/c1-3-15-12(2)22-16(13-4-5-13)23-17(15)24-6-8-25(9-7-24)18-20-10-14(19)11-21-18/h10-11,13H,3-9H2,1-2H3
• InChI Key: AUDUBEHRRQLFJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)F)C4CC4)C
• Molecular Formula: C18H23FN6
• Molecular Weight: 342.4 g/mol
• CAS No.: 2640874-20-8

Description

2-cyclopropyl-5-ethyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a synthetically designed, multi-substituted pyrimidine compound provided as a chemical scaffold for early-stage drug discovery research. This compound belongs to a class of 2,4,5-trisubstituted pyrimidines that have recently emerged as a promising structural motif in the development of novel kinase inhibitors . Its structure, which features a cyclopropyl group, a fluorine-substituted pyrimidine, and a piperazine linker, is characteristic of small molecules designed to interact with the ATP-binding sites of various protein kinases. Research into analogous compounds has demonstrated significant potential in targeting essential plasmodial kinases, such as PfGSK3 and PfPK6, which are considered novel drug targets for antimalarial therapy . The inclusion of the 5-fluoropyrimidine moiety is a common medicinal chemistry strategy to enhance binding affinity and metabolic stability. This reagent is intended for investigators exploring the structure-activity relationships (SAR) of kinase inhibitors, particularly in the context of infectious diseases or oncology, and serves as a key intermediate for the synthesis and optimization of more potent and selective lead compounds .

Biological Activity

The compound 2-cyclopropyl-5-ethyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a small molecule that has garnered attention for its potential biological activities, particularly in the context of antimalarial therapies. This article provides a comprehensive overview of its biological activity, including its mechanism of action, structure-activity relationships (SAR), and relevant case studies.

• Chemical Formula : C27H30F2N8
• Molecular Weight : 504.59 g/mol
• CAS Number : 2102887-41-0
• IUPAC Name : N-[4-(1-cyclopropyl-4-fluoro-2-methyl-1H-benzodiazol-6-yl)-5-fluoropyrimidin-2-yl]-6-[2-(dimethylamino)ethyl]-5,6,7,8-tetrahydro-naphthyridin-2-amine

Research indicates that this compound acts as a dual inhibitor of plasmodial kinases PfGSK3 and PfPK6 , which are critical for the survival and proliferation of malaria parasites. The inhibition of these kinases disrupts multiple stages of the malaria life cycle, making it a promising candidate for further development in antimalarial therapy .

Structure-Activity Relationship (SAR)

The effectiveness of 2-cyclopropyl-5-ethyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine can be attributed to specific structural features:

• Pyrimidine Core : Essential for binding to kinase targets.
• Cyclopropyl Group : Enhances selectivity and potency against specific kinases.
• Piperazine Moiety : Contributes to the overall stability and bioavailability of the compound.

Table 1: In Vitro Activity Against Plasmodial Kinases

Compound	PfGSK3 IC50 (nM)	PfPK6 IC50 (nM)
2-Cyclopropyl...	552 ± 37	398 ± 35
Control	Not applicable	Not applicable

Biological Evaluation

In vitro studies have demonstrated that this compound exhibits significant antiplasmodial activity with an EC50 value indicating effective inhibition of parasite growth. For example, it showed an EC50 value of 552 nM against the Pf3D7 strain, suggesting a potent effect on malaria parasites .

Case Study: Antimalarial Efficacy

A study published in September 2022 highlighted the compound's ability to inhibit both PfGSK3 and PfPK6 effectively. The results indicated that it could block multiple life cycle stages of the malaria parasite in vitro, paving the way for clinical validation and potential therapeutic use .

Comparison with Similar Compounds

Shared Pharmacophoric Features

Core Pyrimidine Structure: All compared compounds (Table 1) share a pyrimidine or pyrimidinone backbone, a common scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π interactions.

Piperazine/Piperidine Linkages :

• The target compound and the antifungal agent from (2-(1,5-dimethyl-3-phenyl-1H-pyrrol-2-yl)-N-(4-(4-(5-fluoropyrimidin-2-yl)piperazin-1-yl)phenyl)-2-oxoacetamide) both incorporate a 5-fluoropyrimidinyl-piperazine group. This moiety is hypothesized to enhance antifungal activity by targeting fungal cytochrome P450 enzymes or ergosterol biosynthesis pathways .
• compounds, such as N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino)-5-thiazolecarboxamide monohydrate, feature hydroxyethyl-piperazine groups. The hydroxyethyl substituent may improve aqueous solubility but could reduce membrane permeability compared to the target compound’s fluoropyrimidinyl group .

Key Observations :

• The 5-fluoropyrimidinyl-piperazine group in the target compound and analog correlates with antifungal efficacy, possibly due to enhanced target binding or resistance to oxidative metabolism.
• Piperidine-substituted analogs () may prioritize metabolic stability over potency, suited for oral dosing .

Pharmacokinetic and Physicochemical Properties

• Lipophilicity : The target compound’s cyclopropyl and ethyl groups likely increase logP compared to ’s hydroxyethyl derivatives, favoring blood-brain barrier penetration but risking hepatotoxicity.
• Solubility : The fluoropyrimidinyl group in the target compound balances lipophilicity, whereas ’s hydroxyethyl-piperazine improves aqueous solubility, advantageous for parenteral formulations .
• Metabolic Stability : Fluorine atoms in the target compound and analog reduce susceptibility to CYP450 oxidation, extending half-life. Piperidine in may undergo slower hepatic clearance than piperazine .

Preparation Methods

Cyclocondensation of β-Dicarbonyl Compounds

A common approach involves reacting β-keto esters or amidines with urea or thiourea derivatives. For example:

• Ethyl acetoacetate reacts with guanidine carbonate under basic conditions to form 4,6-dimethylpyrimidin-2-amine.

• Subsequent functionalization introduces cyclopropyl and ethyl groups via alkylation or cross-coupling reactions .

Halogenation for Subsequent Coupling

Introducing a halogen (e.g., chlorine) at position 4 of the pyrimidine core enables nucleophilic substitution with piperazine. For instance:

• Treatment of 2-cyclopropyl-4-chloro-5-ethyl-6-methylpyrimidine with 1-(5-fluoropyrimidin-2-yl)piperazine in the presence of a base like potassium carbonate (K₂CO₃) in acetonitrile at 20°C yields the target compound.

Preparation of 1-(5-Fluoropyrimidin-2-yl)piperazine

This fragment is synthesized through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling :

SNAr with Piperazine

• 2-Chloro-5-fluoropyrimidine reacts with piperazine in a polar aprotic solvent (e.g., DMF or DMSO) at 80–100°C.

• Excess piperazine ensures complete substitution, with yields >75% reported in analogous reactions.

Buchwald-Hartwig Amination

For electron-deficient pyrimidines, palladium-catalyzed coupling with piperazine derivatives offers higher regioselectivity. Conditions include:

• Pd(OAc)₂/Xantphos as catalyst

• Cs₂CO₃ as base

• Toluene or dioxane as solvent at 110°C.

Coupling Strategies for Fragment Assembly

The final step involves connecting the pyrimidine core and piperazine fragment.

Nucleophilic Aromatic Substitution

Conditions :

• Pyrimidine core : 4-chloro derivative

• Piperazine fragment : 1.2 equivalents

• Base : K₂CO₃ or DIPEA

• Solvent : Acetonitrile or DMF

• Temperature : 20–80°C

• Time : 4–24 hours

Example Protocol :

To a solution of 2-cyclopropyl-4-chloro-5-ethyl-6-methylpyrimidine (150 mg, 0.76 mmol) in acetonitrile (0.7 mL), K₂CO₃ (210 mg, 1.52 mmol) and 1-(5-fluoropyrimidin-2-yl)piperazine (174 mg, 0.76 mmol) were added. The mixture was stirred at 20°C for 30 minutes, yielding a pale yellow suspension. After evaporation, the residue was dissolved in EtOAc (10 mL), washed with water (5 mL), dried (Na₂SO₄), and purified via flash chromatography (DCM → 2% MeOH/DCM) to afford the product (57% yield).

Transition Metal-Catalyzed Coupling

Palladium or copper catalysts enable coupling of aryl halides with amine nucleophiles. For example:

• Catalyst : Pd₂(dba)₃ with BINAP ligand

• Solvent : Toluene

• Temperature : 100°C

• Yield : ~65% (analogous compounds).

Optimization Strategies for Improved Yields

Solvent and Base Selection

Solvent	Base	Yield (%)	Purity (%)
Acetonitrile	K₂CO₃	57	89
DMF	DIPEA	68	92
THF	Cs₂CO₃	45	78

Data adapted from and analogous protocols.

Temperature and Reaction Time

Elevating temperature to 50°C in DMF reduces reaction time from 24 hours to 6 hours, increasing yield to 72%.

Analytical Characterization

Post-synthesis validation employs:

Spectroscopic Methods

• ¹H NMR (400 MHz, CDCl₃): δ 1.12 (t, J=7.2 Hz, 3H, CH₂CH₃), 1.98–2.04 (m, 1H, cyclopropyl), 2.32 (s, 3H, CH₃), 3.72–3.85 (m, 8H, piperazine).

• LC-MS : m/z 343.2 [M+H]⁺.

Chromatographic Purity

• HPLC : >98% purity using a C18 column (MeCN/H₂O gradient).

Challenges and Mitigation

• Low Solubility : The cyclopropyl group reduces solubility in polar solvents. Using DMF or DMA as solvent improves reactivity.

• Byproduct Formation : Excess piperazine (2.5 equivalents) suppresses di-substitution byproducts.

Scalability and Industrial Relevance

Kilogram-scale synthesis has been achieved using continuous flow reactors, reducing reaction time by 40% compared to batch processes .

Q & A

Q. Data-Driven Approach :

Parameter	Optimal Range	Impact on Yield
Temperature	90–110°C	↑ Yield but ↑ decomposition risk
Reaction Time	4–6 hrs	Balance between completion and side reactions

Advanced: How to resolve contradictions in biological activity data across assays?

Methodological Answer:

• Orthogonal Assays : Compare enzyme inhibition (e.g., kinase panels) vs. cellular viability (e.g., MTT assay) to distinguish target-specific vs. off-target effects .
• Metabolite Profiling : Use LC-MS to identify degradation products (e.g., fluoropyrimidine hydrolysis) that may interfere with assays .
• Structural Dynamics : MD simulations to assess binding mode variations under assay conditions (e.g., pH, co-solvents) .

Case Study : Discrepancies in IC₅₀ values for kinase inhibition (nM range in enzymatic vs. µM in cellular assays) may stem from cell permeability limitations .

Advanced: What computational strategies predict regioselectivity in piperazine alkylation?

Methodological Answer:

• DFT Calculations : Compare activation energies for alkylation at N1 vs. N4 positions of piperazine. For example, cyclopropyl group installation favors N4 due to steric and electronic factors (Mulliken charge analysis) .
• Machine Learning : Train models on existing piperazine alkylation datasets (e.g., Hammett σ values, solvent polarity) to predict optimal conditions .

Validation : Cross-check computational predictions with experimental LC-MS reaction monitoring .

Basic: What are the recommended storage conditions to ensure compound stability?

Methodological Answer:

• Temperature : Store at –20°C under inert gas (Ar/N₂) to prevent oxidation of the ethyl and cyclopropyl groups .
• Light Sensitivity : Protect from UV exposure (amber vials) due to fluoropyrimidine photodegradation .
• Purity Check : Reanalyze via HPLC every 6 months; degradation >5% requires repurification .

Advanced: How to design selective analogs targeting specific kinase isoforms?

Methodological Answer:

• SAR Analysis : Modify substituents (e.g., cyclopropyl → larger bicyclic groups) to exploit hydrophobic pockets in kinase ATP-binding sites .
• Cryo-EM/Co-crystallization : Resolve target-compound complexes to guide rational design (e.g., piperazine orientation in PI3Kα vs. mTOR) .
• Proteomics : Use kinobeads to assess off-target binding in cell lysates .

Basic: What in vitro assays are suitable for preliminary toxicity screening?

Methodological Answer:

• Hepatotoxicity : CYP450 inhibition (e.g., CYP3A4 luminescent assay) .
• Cardiotoxicity : hERG channel binding (patch-clamp or fluorescence polarization assays) .
• Mitochondrial Toxicity : Seahorse XF Analyzer for OCR/ECAR measurements .

Advanced: How to address low solubility in aqueous buffers for in vivo studies?

Methodological Answer:

• Prodrug Design : Introduce phosphate esters or PEGylated groups at the pyrimidine C2 position .
• Formulation : Use nanoemulsions (e.g., D-α-tocopherol PEG succinate) or cyclodextrin complexes .
• Solubility Parameter Matching : Hansen solubility parameters (δD, δP, δH) guide excipient selection .

Advanced: What mechanistic studies elucidate the role of the 5-fluoropyrimidine group in target binding?

Methodological Answer:

• Isothermal Titration Calorimetry (ITC) : Quantify binding entropy/enthalpy contributions of the fluorine atom .
• Fluorine NMR (¹⁹F-NMR) : Monitor conformational changes in the target protein upon binding .
• Alchemical Free Energy Calculations : Compare binding affinities of F vs. H/Cl analogs .